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Compound of Interest

Compound Name: Galeopsin

Cat. No.: B8261714

Get Quote

Part 1: Strategic Analysis & Methodological
Comparison
Galeopsin is a labdane diterpenoid (specifically 8ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

-acetoxy-15,16-epoxy-9

-hydroxylabda-13(16),14-dien-7-one) often co-isolated with its precursor, pregaleopsin.[1][2]
The primary challenge in validating Galeopsin is not merely establishing connectivity, but
confirming the C8/C9 stereochemistry and ensuring the labile furan ring has not degraded or
rearranged during isolation—a common artifact in Lamiaceae diterpenoid extraction.

While Mass Spectrometry (MS) provides rapid dereplication, it fails to distinguish the subtle

stereochemical differences between Galeopsin and its epimers. X-ray crystallography is

definitive but often impractical due to the amorphous nature of these oils. NMR remains the

only high-throughput, solution-state method capable of simultaneous structural and

stereochemical validation.
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Feature
NMR Spectroscopy

(1H/13C/2D)

HR-MS (Q-

TOF/Orbitrap)

X-Ray

Crystallography

Primary Utility
Stereochemistry &

Connectivity

Molecular Formula &

Fragmentation

Absolute

Configuration

Differentiation

High: Distinguishes

stereoisomers (e.g.,

vs

acetoxy)

Low: Isomers often

yield identical

fragments

High: Definitive, but

requires crystal

Sample State
Solution (In-situ

analysis possible)
Ionized Gas

Solid Crystal (Lattice

dependent)

Throughput
Moderate (10-60

mins)
High (<5 mins) Low (Days to Weeks)

Limitation
Requires ~1-5 mg

pure sample

"Blind" to

stereocenters

Sample must

crystallize

Part 2: Experimental Protocol
This protocol uses a "self-validating" logic: specific signals must appear to confirm the integrity

of the furan ring and the oxidation state of the B-ring.

Sample Preparation
Solvent Choice: Use Chloroform-

(CDCl

) for routine acquisition.[1]

Note: If hydroxyl proton signals are broad or invisible, switch to Acetone-

or DMSO-

to slow exchange rates and visualize the C9-OH proton coupling.
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Concentration: Dissolve 2–5 mg of isolated Galeopsin in 600

L of solvent. Filter through a 0.45

m PTFE filter to remove particulates that cause line broadening.

Acquisition Parameters (600 MHz recommended)
1H NMR: 64 scans, relaxation delay (

)

2.0 s.

13C NMR: 1024+ scans, power-gated decoupling.

2D Suite:

HSQC: Multiplicity-edited (distinguishes CH/CH

from CH

).

HMBC: Optimized for long-range coupling (

Hz).[1]

NOESY: Mixing time (

) = 500 ms (Critical for C8/C9 stereochemistry).[1]
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Figure 1: Step-by-step validation workflow ensuring sample purity before advanced

stereochemical assignment.

Part 3: Data Analysis & Interpretation[4]
Diagnostic Chemical Shifts (CDCl )
The following table summarizes the key signals required to confirm the Galeopsin structure.

The presence of the furan ring and the C7 ketone are the primary checkpoints.
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Moiety Position
H Shift (

, ppm)

C Shift (

, ppm)

Diagnostic Note

Ketone C-7 — 208.0 – 212.0

Diagnostic for 7-

keto labdanes;

distinct from

ester carbonyls.

[1][3]

Acetate OAc (at C-8)
2.00 – 2.10 (s,

3H)

170.5 (C=O),

21.5 (Me)

Confirm

integration (3H).

[1] Absence

suggests

hydrolysis.

Furan Ring H-14 6.30 – 6.40 (br s) ~111.0 -proton of furan.

[1]

Furan Ring H-15 7.35 – 7.40 (t) ~143.0
-proton; coupling

confirms furan

integrity.[1]

Furan Ring H-16 7.25 – 7.30 (br s) ~139.0 -proton.[1]

Angular Me Me-20
1.00 – 1.30 (s,

3H)
~18.0 – 25.0

Shift depends

heavily on C9-

OH

stereochemistry

(shielding/deshiel

ding).[1]

Quaternary C-9 — 75.0 – 80.0

Oxygenated

quaternary

carbon (C-OH).

[1]

Quaternary C-8 — 85.0 – 90.0 Oxygenated

quaternary
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carbon (C-OAc).

[1]

Structural Logic & Connectivity (HMBC)[1]
To validate the skeleton, you must trace the connectivity from the stable "anchors" (Methyls) to

the functional groups.

Anchor 1 (Acetate): The acetate methyl protons (~2.0 ppm) must show an HMBC correlation

to the acetate carbonyl (~170 ppm), but crucially, there should be no correlation to the main

skeleton carbons if it is a simple ester, unless you see a weak correlation to C-8.[1]

Anchor 2 (C-7 Ketone): Look for HMBC correlations from H-5 and H-6 to the C-7 carbonyl

(~210 ppm).[1] This places the ketone in ring B.

Anchor 3 (Furan Side Chain): The side chain methylene protons (H-11, H-12) should

correlate to the furan ring carbons (C-13, C-14, C-16).[1]

Stereochemical Validation (NOESY)[1]
This is the "Go/No-Go" step for Galeopsin vs. its epimers.

C8/C9 Configuration: Galeopsin possesses an 8ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

-acetoxy and 9

-hydroxy arrangement.[2]

The Test:

Observe NOE correlations between Me-20 (axial) and H-11 or H-6

.[1]

If Me-20 shows a strong NOE to the acetate methyl, it suggests spatial proximity, helping

to assign the

-orientation of the acetate.
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Self-Validation: If the NOE patterns indicate a cis-fused decalin system or inverted

methyls, you have likely isolated a rearranged artifact or a different isomer (e.g.,

hispanolone derivatives).

Mechanistic Pathway Visualization
Understanding the relationship between Pregaleopsin (the precursor) and Galeopsin is vital,

as spontaneous conversion can occur in the NMR tube if the solvent is acidic.

Pregaleopsin
(Bis-epoxy precursor)

Furan Ring Formation
(Acid/Heat Catalyzed)

 Aromatization

Galeopsin
(Furan-Labdane)

 Stable Form

Degradation Products
(Oxidized Furan)

 Prolonged Air Exposure

Click to download full resolution via product page

Figure 2: Biosynthetic relationship.[1][3][4][5][6] Note that Pregaleopsin can convert to

Galeopsin; ensuring your NMR spectrum corresponds to the correct stage is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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